1-(5-ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine

• Molecular Formula: C8H16N4
• Molecular Weight: 168.24 g/mol
• IUPAC Name: 1-(3-ethyl-1H-1,2,4-triazol-5-yl)-2-methylpropan-2-amine
• InChI: InChI=1S/C8H16N4/c1-4-6-10-7(12-11-6)5-8(2,3)9/h4-5,9H2,1-3H3,(H,10,11,12)
• InChI Key: SZZPARGRAMTFNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NNC(=N1)CC(C)(C)N

Description

1-(5-Ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine (CAS 1342548-18-8) is a high-purity organic compound featuring a 1,2,4-triazole core, offered exclusively for research and development purposes. With a molecular formula of C8H16N4 and a molecular weight of 168.24 g/mol, this chemical serves as a versatile building block in organic synthesis, particularly for constructing novel heterocyclic frameworks . The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry due to its ability to engage in key molecular interactions with biological targets, such as hydrogen bonding and dipole interactions . This moiety is found in numerous clinically used drugs, including antifungal agents (e.g., fluconazole, itraconazole), anticancer aromatase inhibitors (e.g., letrozole, anastrozole), and antivirals . Researchers value this specific amine-functionalized triazole derivative as a critical precursor or intermediate for designing and synthesizing new bioactive molecules, exploring structure-activity relationships (SAR), and developing potential therapeutic agents with applications in antimicrobial, anticancer, and central nervous system (CNS) drug discovery projects . The presence of the amine group and the triazole ring in a single molecule provides multiple sites for chemical modification, facilitating the creation of libraries of compounds for high-throughput screening. Please Note: This product is intended for research and laboratory use only. It is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

Method Overview:

One of the most established routes involves the synthesis of the 1,2,4-triazole ring via cyclization of hydrazine derivatives with suitable precursors such as formic acid derivatives or formamides, followed by subsequent functionalization to attach the 2-methylpropan-2-amine moiety.

Stepwise Process:

Step	Description	Reagents & Conditions	References
1	Formation of 1H-1,2,4-triazole core	Hydrazine hydrate reacts with formic ether derivatives under high-pressure conditions
2	Cyclization to form the triazole ring	Heating in a sealed reactor with ammonium salts to promote ring closure
3	Functionalization at the 3-position	Alkylation or acylation using suitable electrophiles	Literature reports

Reaction Details:

• Reactants: Hydrazine hydrate, methyl formate, ammonium chloride
• Conditions: Elevated temperature (~120-130°C), sealed high-pressure reactor
• Outcome: Formation of 1H-1,2,4-triazole with subsequent purification by crystallization

Advantages:

• High yield (~90%)
• Simple process with minimal waste
• Suitable for scale-up

Direct Amidation of 1,2,4-Triazole Derivatives

Method Overview:

Another approach involves synthesizing the triazole ring with a suitable carboxylic acid derivative, followed by amidation with 2-methylpropan-2-amine.

Process:

Step	Description	Reagents & Conditions	References
1	Synthesis of 5-ethyl-1H-1,2,4-triazole-3-carboxylic acid	Cyclization of hydrazine derivatives with ethyl-substituted precursors
2	Activation of the carboxylic acid	Use of coupling agents like DCC or EDC
3	Amidation with 2-methylpropan-2-amine	Reflux in suitable solvent (e.g., dichloromethane or ethanol)

Advantages:

• Precise control over substitution pattern
• Compatibility with various functional groups

Multi-step Synthesis Involving Nucleophilic Substitution

Method Overview:

This method involves preparing a halogenated triazole intermediate, then performing nucleophilic substitution with 2-methylpropan-2-amine.

Reaction Sequence:

Step	Description	Reagents & Conditions	References
1	Halogenation at the 3-position of the triazole	Use of N-bromosuccinimide or N-chlorosuccinimide
2	Nucleophilic substitution	Reaction with 2-methylpropan-2-amine in presence of base (e.g., potassium carbonate)

Advantages:

• High regioselectivity
• Good for synthesizing derivatives

Summary of Reaction Conditions and Yields

Method	Key Reagents	Typical Reaction Temperature	Yield (%)	Notes
Hydrazine cyclization	Hydrazine hydrate, formic ether, ammonium salts	120-130°C	85-90	Suitable for large scale
Amidation of carboxylic acid	DCC/EDC, amines	Reflux (~80-100°C)	75-85	High purity products
Halogenation & substitution	NBS/NCS, amines	Room to 60°C	70-80	Good regioselectivity

Key Considerations and Optimization

• Reaction Temperature: Elevated temperatures (~120-130°C) promote cyclization but require pressure vessels.
• Catalysts: Use of acids or bases facilitates ring closure and substitution reactions.
• Purification: Crystallization and recrystallization are standard, with yields often improved via solvent selection.
• Environmental Impact: Processes emphasize minimal waste and energy efficiency, aligning with green chemistry principles.

Chemical Reactions Analysis

1-(5-ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the amine group can be replaced with other functional groups using appropriate reagents.

Scientific Research Applications

1-(5-ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has shown potential as an enzyme inhibitor, particularly against carbonic anhydrase-II.

Medicine: It is being investigated for its anticancer properties, with studies showing its ability to inhibit the proliferation of cancer cells.

Industry: The compound is used in the production of dyes, photographic materials, and corrosion inhibitors.

Mechanism of Action

The mechanism of action of 1-(5-ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine involves its interaction with specific molecular targets. For example, as a carbonic anhydrase-II inhibitor, it binds to the active site of the enzyme, preventing its normal function. This inhibition can lead to various physiological effects, including the reduction of intraocular pressure in glaucoma patients .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Triazole Ring

1-(5-Cyclopropyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine ()

• Molecular Formula : C₉H₁₆N₄.
• Key Difference : Cyclopropyl substituent replaces ethyl.
• Impact: Lipophilicity: Cyclopropyl’s sp² hybridization increases rigidity and may enhance membrane permeability compared to ethyl .

2-Methyl-1-(5-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine ()

• Molecular Formula : C₇H₁₄N₄.
• Key Differences :
  • Methyl substituent at position 5 (vs. ethyl).
  • 4H tautomer of triazole (vs. 1H).
• Tautomerism: The 4H tautomer may influence solubility and crystal packing.

Variations in the Amine Side Chain

1-(5-Ethyl-1H-1,2,4-triazol-3-yl)ethan-1-amine Hydrochloride ()

• Molecular Formula : C₆H₁₂N₄·HCl.
• Key Difference : Shorter, linear ethanamine chain (vs. branched 2-methylpropan-2-amine).
• Impact: Solubility: Hydrochloride salt enhances aqueous solubility compared to the free base .

1-{3-[4-(Propan-2-yl)phenyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine ()

• Molecular Formula : C₁₃H₁₇N₃O.
• Key Difference : Oxadiazole replaces triazole.
• Impact :
  • Electron Density : Oxadiazole’s electronegative oxygen alters electronic properties, affecting dipole interactions and binding affinity .
  • Hydrogen Bonding : Reduced hydrogen-bonding capacity compared to triazole.

Pharmacologically Relevant Derivatives

Trifluoromethyl-Substituted Triazoles ()

• Example : {1-Methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-(4-trifluoromethyl-phenyl)-amine.
• Key Difference : Trifluoromethyl groups on triazole and phenyl rings.
• Impact :
  • Metabolic Stability : CF₃ groups resist enzymatic degradation, enhancing bioavailability .
  • Lipophilicity : Increased logP improves blood-brain barrier penetration.

Comparative Data Table

Compound Name	Molecular Formula	Triazole Substituent	Amine Chain	Key Property Differences
Target Compound	C₈H₁₅N₄	5-Ethyl	2-Methylpropan-2-amine	Moderate lipophilicity, balanced steric bulk
1-(5-Cyclopropyl-triazol-3-yl)-2-methylpropan-2-amine	C₉H₁₆N₄	5-Cyclopropyl	2-Methylpropan-2-amine	Higher rigidity, improved metabolic stability
1-(5-Ethyl-triazol-3-yl)ethan-1-amine HCl	C₆H₁₂N₄·HCl	5-Ethyl	Ethanamine	Enhanced solubility, reduced steric hindrance
1-{3-[4-(Propan-2-yl)phenyl]-oxadiazol-5-yl}ethan-1-amine	C₁₃H₁₇N₃O	N/A (oxadiazole)	Ethanamine	Altered electronic profile, lower H-bond capacity

Research Implications

• Synthetic Routes: Analog synthesis often employs cyclization with malononitrile or ethyl cyanoacetate (). The target compound’s synthesis may follow similar protocols but with ethyl-substituted precursors.
• Analytical Data : Collision cross-section predictions () suggest structural compactness, but target compound data are lacking for direct comparison.
• Biological Activity : Branched amines (e.g., 2-methylpropan-2-amine) may improve target selectivity due to steric effects, while linear chains (e.g., ethanamine) favor solubility.

Biological Activity

1-(5-Ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine, a compound characterized by its unique triazole structure, has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_8H_{16}N_4$ with a molecular weight of 168.24 g/mol. The structural features include a triazole ring at the 5-position and a propan-2-amine chain, which are critical for its biological interactions.

Property	Value
Molecular Formula	$C_8H_{16}N_4$
Molecular Weight	168.24 g/mol
CAS Number	1342548-18-8

Biological Activity Overview

Research indicates that 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine exhibits antimicrobial and antifungal properties. The presence of the triazole moiety is significant as it has been associated with various biological activities, particularly in inhibiting enzyme functions and modulating receptor activities.

The mechanism of action for this compound likely involves:

• Enzyme Inhibition : The triazole ring can interact with specific enzymes, altering their activity.
• Receptor Modulation : It may bind to receptors involved in various biological pathways, influencing cellular responses.

Case Studies and Research Findings

Several studies have investigated the biological effects of this compound:

• Antimicrobial Activity : In vitro studies have shown that the compound demonstrates effective inhibition against various bacterial and fungal strains. The mechanism involves disruption of microbial cell wall synthesis and metabolic pathways.
• Cytotoxicity : Preliminary assays indicate that 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine exhibits cytotoxic effects on cancer cell lines (e.g., HepG2 and MCF-7), suggesting potential applications in cancer therapy.
• Molecular Docking Studies : Computational analyses have revealed strong binding affinities to key targets such as VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2). These studies support the hypothesis that the compound could serve as a lead in developing new anti-cancer agents.

Comparative Analysis

To better understand the biological activity of 1-(5-Ethyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-2-amine, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
(1R)-1-(5-Methyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-am	Methyl group instead of ethyl at the 5-position	Moderate antimicrobial
(1R)-1-(5-Isopropyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-am	Isopropyl group at the 5-position	Enhanced antifungal
(1R)-1-(5-Propenyl-1H-1,2,4-triazol-3-yl)-2-methylpropan-am	Propenyl group at the 5-position	Potential anti-cancer